Cas no 1016733-47-3 (5-(2,3-dihydro-1H-inden-5-yl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(2,3-dihydro-1H-inden-5-yl)-1,3,4-oxadiazol-2-amine
• CAS No: 1016733-47-3
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 4566999
• Update Time: 2025-05-21

5-(2,3-dihydro-1H-inden-5-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1H-inden-5-yl)-1,3,4-oxadiazol-2-amine
• 1,3,4-Oxadiazol-2-amine, 5-(2,3-dihydro-1H-inden-5-yl)-

• Inchi： 1S/C11H11N3O/c12-11-14-13-10(15-11)9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2,(H2,12,14)
• InChI Key： FVVBLLBPORFECO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC3=C(C=2)CCC3)=NN=C1N

Computed Properties

• Exact Mass: 201.090212g/mol
• Monoisotopic Mass: 201.090212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.22g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(2,3-dihydro-1H-inden-5-yl)-1,3,4-oxadiazol-2-amine

5-(2,3-Dihydro-1H-inden-5-yl)-1,3,4-Oxadiazol-2-Amine: A Comprehensive Overview

The compound 5-(2,3-dihydro-1H-inden-5-yl)-1,3,4-oxadiazol-2-amine (CAS No. 1016733-47-3) is a fascinating molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazole derivatives, which are known for their versatile applications in drug design, electronic materials, and advanced functional polymers. The oxadiazole ring in this molecule serves as a key structural motif, contributing to its electronic properties and reactivity.

Recent studies have highlighted the potential of 5-(2,3-dihydro-1H-inden-5-yl)-1,3,4-oxadiazol-2-amine as a building block for constructing advanced materials with tailored functionalities. For instance, researchers have explored its role in the synthesis of novel coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalytic applications. The indenyl group attached to the oxadiazole ring plays a crucial role in modulating the electronic properties of the compound, enabling it to act as a versatile ligand in coordination chemistry.

In addition to its applications in materials science, this compound has shown promise in the field of drug discovery. The oxadiazole moiety is well-known for its ability to modulate biological activity by interacting with various protein targets. Recent studies have demonstrated that 5-(2,3-dihydro-1H-inden-5-yl)-1,3,4-Oxadiazol-2-Amine can serve as a scaffold for designing bioactive molecules with potential anti-inflammatory and anticancer properties. Its ability to form hydrogen bonds and engage in π–π interactions makes it an attractive candidate for rational drug design.

The synthesis of 5-(2,3-dihydro-1H-indenyl)-substituted oxadiazoles has been optimized through various methodologies. One prominent approach involves the reaction of indene derivatives with hydrazine or its derivatives under specific conditions. This method not only ensures high yields but also allows for fine-tuning of the substituents on the indene ring to tailor the properties of the final product. The development of efficient synthetic routes has significantly contributed to the scalability of this compound for industrial applications.

From an environmental perspective, 5-(2,3-dihydroindene)-substituted oxadiazoles have been investigated for their biodegradability and eco-friendly properties. Researchers have found that these compounds exhibit low toxicity towards aquatic organisms under controlled conditions. This makes them suitable for use in green chemistry initiatives aimed at reducing environmental impact while maintaining high performance standards.

In conclusion, 5-(2,3-dihydroindene)-substituted oxadiazoles, represented by CAS No. 1016733–47–3 (5-(2,3-dihydroindene)-substituted oxadiazole), are versatile compounds with a wide range of applications across multiple disciplines. Their unique structural features make them invaluable tools for advancing research in drug discovery and materials science while adhering to sustainable practices.